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Chemical Profile of Benzo[pqr]picene

The table below summarizes the basic identifying information available for Benzo[pqr]picene. Please note

that this is not a comparison of carcinogenicity.

Property Description

IUPAC Name Benzo[pqr]picene [1] [2]

CAS Number 189-96-8 [2]

Molecular Formula C24H14 [1] [2]

Molar Mass 302.37 g/mol [2]

Other Synonyms Naphtho[2,1-a]pyrene; Naphtho[1,2-a]pyrene [2]

Experimental Design for Assessment

If experimental data is scarce, the methodologies used to assess structurally similar Polycyclic Aromatic

Hydrocarbons (PAHs) like Benzo[a]pyrene (BaP) provide an excellent template for the protocols you need.

The table below outlines standard tests referenced for carcinogenicity assessment [3] [4] [5].
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Test Name Key Objective General Methodology Overview

Ames Test Assess mutagenicity (ability to
cause gene mutations) in

bacterial strains [3] [5].

Uses Salmonella typhimurium & E. coli
strains with/without metabolic activation (e.g.,

rat liver S9 fraction) [5].

Transgenic Rodent
Mutation Assay

Detect in vivo mutations in a

reporter gene (e.g., lacZ) [6].

Treat transgenic mice (e.g., MutaMouse);

recover and sequence reporter gene from
tissues to identify mutation spectrum [6].

In Vivo
Carcinogenicity
Study

Evaluate actual tumor
formation in living organisms

[4].

Administer compound to rodents (e.g., F344
rats) over 104 weeks; observe for incidence,

type, and dose-dependency of tumors [4].

Based on the established metabolic pathway for the well-studied Benzo[a]pyrene (BaP), I have created a

diagram below to illustrate a common activation pathway for carcinogenic PAHs. This can serve as a

reference for the kind of mechanistic pathway you might expect to investigate for Benzo[pqr]picene.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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